Cas no 10185-65-6 (5-ETHYL-3-(4-NITROPHENYL)-1,2,4-OXADIAZOLE)

5-ETHYL-3-(4-NITROPHENYL)-1,2,4-OXADIAZOLE is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with an ethyl group at the 5-position and a 4-nitrophenyl group at the 3-position. This structure imparts notable stability and reactivity, making it valuable in synthetic chemistry and pharmaceutical research. The nitro group enhances electrophilic character, facilitating further functionalization, while the oxadiazole ring contributes to its rigidity and potential bioactivity. Its well-defined molecular architecture allows for precise modifications, supporting applications in drug discovery and material science. The compound is typically characterized by high purity and consistent performance, ensuring reliability in experimental and industrial settings.
5-ETHYL-3-(4-NITROPHENYL)-1,2,4-OXADIAZOLE structure
10185-65-6 structure
Product Name:5-ETHYL-3-(4-NITROPHENYL)-1,2,4-OXADIAZOLE
CAS No:10185-65-6
MF:C10H9N3O3
MW:219.196761846542
MDL:MFCD09972166
CID:856452
PubChem ID:10878642
Update Time:2025-05-27

5-ETHYL-3-(4-NITROPHENYL)-1,2,4-OXADIAZOLE Chemical and Physical Properties

Names and Identifiers

    • 5-ETHYL-3-(4-NITROPHENYL)-1,2,4-OXADIAZOLE
    • 3-(4-nitrophenyl)-5-ethyl-1,2,4-oxadiazole
    • 3-p-Nitrophenyl-5-ethyl-1,2,4-oxadiazol
    • 5-ethyl-3-(4-nitro-phenyl)-[1,2,4]oxadiazole
    • A-4130
    • MFCD09972166
    • 10185-65-6
    • 1,2,4-Oxadiazole, 5-ethyl-3-(4-nitrophenyl)-
    • AKOS015838581
    • CS-0207794
    • DB-368694
    • DTXSID10446854
    • BS-19127
    • SCHEMBL5330749
    • MDL： MFCD09972166
    • Inchi： 1S/C10H9N3O3/c1-2-9-11-10(12-16-9)7-3-5-8(6-4-7)13(14)15/h3-6H,2H2,1H3
    • InChI Key： RLXJOMUXHZMTCH-UHFFFAOYSA-N
    • SMILES： O1C(CC)=NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 219.06400
  • Monoisotopic Mass: 219.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • PSA: 84.74000
  • LogP: 2.73040

5-ETHYL-3-(4-NITROPHENYL)-1,2,4-OXADIAZOLE Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-ETHYL-3-(4-NITROPHENYL)-1,2,4-OXADIAZOLE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019108753-100g
5-Ethyl-3-(4-nitrophenyl)-1,2,4-oxadiazole
 10185-65-6 95%
100g
 $986.86 2023-09-04
TRC
E937673-10mg
5-Ethyl-3-(4-nitrophenyl)-1,2,4-oxadiazole
 10185-65-6
10mg
 $ 50.00 2022-06-05
TRC
E937673-50mg
5-Ethyl-3-(4-nitrophenyl)-1,2,4-oxadiazole
 10185-65-6
50mg
 $ 65.00 2022-06-05
TRC
E937673-100mg
5-Ethyl-3-(4-nitrophenyl)-1,2,4-oxadiazole
 10185-65-6
100mg
 $ 80.00 2022-06-05
abcr
AB272891-1 g
5-Ethyl-3-(4-nitrophenyl)-1,2,4-oxadiazole, 98%; .
 10185-65-6 98%
1g
 €110.00 2023-04-26
abcr
AB272891-5 g
5-Ethyl-3-(4-nitrophenyl)-1,2,4-oxadiazole, 98%; .
 10185-65-6 98%
5g
 €246.00 2023-04-26
abcr
AB272891-25 g
5-Ethyl-3-(4-nitrophenyl)-1,2,4-oxadiazole, 98%; .
 10185-65-6 98%
25g
 €450.00 2023-04-26
Chemenu
CM316232-25g
5-Ethyl-3-(4-nitrophenyl)-1,2,4-oxadiazole
 10185-65-6 95%
25g
 $411 2023-02-19
abcr
AB272891-100 g
5-Ethyl-3-(4-nitrophenyl)-1,2,4-oxadiazole, 98%; .
 10185-65-6 98%
100g
 €722.00 2023-04-26
abcr
AB272891-1g
5-Ethyl-3-(4-nitrophenyl)-1,2,4-oxadiazole, 98%; .
 10185-65-6 98%
1g
 €110.00 2025-04-22

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